Cas no 91974-63-9 (6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 91974-63-9
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• MDL: MFCD28155333
• CID: 761677
• PubChem ID: 135401776
• Update Time: 2025-11-02

6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-6-methyl-1-phenyl-
• 6-methyl-1-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one
• Enamine_000114
• 6-methyl-1-phenyl-1,5-dihydro-4{H}-pyrazolo[3,4-{d}]pyrimidin-4-one
• 6-Methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• SCHEMBL13456847
• F0239-0945
• Cambridge id 5366284
• Oprea1_176856
• 6-methyl-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS000266890
• HMS2697K08
• HMS1394F04
• 4-hydroxy-6-methyl-1-phenyl-pyrazolo-[3,4-d]pyrimidine
• SCHEMBL6281507
• AKOS025397623
• 6-methyl-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• SMR000274394
• IBHIMSDXHPVZAG-UHFFFAOYSA-N
• SCHEMBL18791358
• Oprea1_833239
• DTXSID50352324
• CHEMBL1731588
• EN300-34027
• MLS000714415
• Z56765113
• 91974-63-9
• G19281
• STL444908
• STL306698
• 1,5-Dihydro-6-methyl-1-phenyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 6-methyl-1-phenyl-1,7-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• DB-147081

• MDL： MFCD28155333
• Inchi： 1S/C12H10N4O/c1-8-14-11-10(12(17)15-8)7-13-16(11)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,15,17)
• InChI Key： IBHIMSDXHPVZAG-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=C(C)N1

Computed Properties

• Exact Mass: 226.08546096g/mol
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one

Exploring the Versatile Applications of 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 91974-63-9) in Modern Chemistry

The compound 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 91974-63-9) is a fascinating heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. This pyrazolo[3,4-d]pyrimidin-4-one derivative is known for its unique structural features, which make it a valuable scaffold for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery, agrochemical development, and advanced material synthesis.

One of the most compelling aspects of 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one is its role in pharmaceutical research. The pyrazolo[3,4-d]pyrimidine core is a privileged structure in medicinal chemistry, often found in compounds with diverse biological activities. Recent studies have explored its potential as a kinase inhibitor, which is a hot topic in cancer research. The ability of this compound to modulate specific enzymatic pathways makes it a promising candidate for targeted therapies, aligning with the growing trend of personalized medicine.

In addition to its pharmaceutical applications, CAS No. 91974-63-9 has shown promise in the field of agrochemicals. The 6-methyl-1-phenyl substitution pattern enhances the compound's stability and bioavailability, making it suitable for developing novel pesticides and herbicides. With the increasing demand for sustainable agricultural solutions, this compound's potential to address crop protection challenges is a timely area of exploration.

The synthesis and characterization of 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one have also been subjects of recent research. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its molecular structure, providing valuable insights for further modifications. These studies are particularly relevant in the context of computational chemistry and AI-driven drug design, where accurate structural data is crucial for predictive modeling.

Another emerging application of CAS No. 91974-63-9 is in the development of functional materials. The compound's conjugated system and electron-rich heterocyclic core make it a potential candidate for organic electronics, such as OLEDs and photovoltaic devices. This aligns with the global push towards renewable energy and sustainable technologies, making it a topic of interest for both academic and industrial researchers.

From a commercial perspective, the demand for 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one is on the rise, driven by its diverse applications. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the growing needs of the pharmaceutical and agrochemical industries. Quality control and regulatory compliance are also critical factors, ensuring that the compound meets the stringent standards required for these applications.

In conclusion, 6-methyl-1-phenyl-1H,4H,7H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 91974-63-9) is a versatile compound with significant potential across multiple industries. Its unique structural properties, combined with its applicability in drug discovery, agrochemical development, and material science, make it a valuable subject of ongoing research. As scientific advancements continue to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.